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Compound of Interest

Compound Name: (Rac)-CPI-098

Cat. No.: B514917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Detailed experimental protocols and quantitative data for (Rac)-CPI-098 are

primarily detailed in a specific research article that is not publicly available in its entirety. This

guide is compiled from accessible information and provides a foundational understanding of the

compound.

Core Compound Information
(Rac)-CPI-098 is identified as a racemic mixture of a derivative of N-

acyltetrahydrobenzodiazepin-2-one. It has garnered attention for its notable antimicrobial

properties.

Chemical Identity:

Property Value

Molecular Formula C10H12N2O

Molecular Weight 176.22 g/mol

CAS Number 3967-01-9

| SMILES | O=C1NC2=CC=CC=C2NC(C)C1 |

Biological Activity
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(Rac)-CPI-098 has demonstrated a range of antimicrobial activities, positioning it as a

compound of interest for further investigation in the development of new anti-infective agents.

Antibacterial and Antifungal Spectrum
Initial screenings have revealed that (Rac)-CPI-098 exhibits inhibitory effects against a variety

of microorganisms. Its activity profile suggests a potential broad-spectrum application.

Table 1: Antimicrobial Spectrum of (Rac)-CPI-098

Organism Type Species Activity Level

Fungus Monascus ruber Superior

Fungus Aspergillus fumigatus Better

Fungus Aspergillus niger Good

Fungus Aspergillus parasiticus Good

Fungus Candida albicans Moderate

Bacteria Not specified Antibacterial activity noted

Note: The qualitative descriptions of activity are based on the available literature and

comparative analysis within the source study.

Synthesis and Characterization
The synthesis of (Rac)-CPI-098 is detailed in the primary literature, involving the creation of N-

acyltetrahydrobenzodiazepin-2-ones. While the specific, step-by-step protocol is not

accessible, the general approach is outlined below.

General Synthetic Approach
The synthesis of the N-acyltetrahydrobenzodiazepin-2-one core likely involves a multi-step

process. A generalized workflow for the synthesis and evaluation of such compounds is

presented below.
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Caption: Generalized workflow for the synthesis, characterization, and antimicrobial evaluation

of novel chemical entities.

Mechanism of Action and Signaling Pathways
The precise mechanism of action for (Rac)-CPI-098 has not been elucidated in the available

literature. Similarly, there is no information regarding specific signaling pathways that are

modulated by this compound. Research in this area is required to understand its molecular

targets and the basis for its antimicrobial selectivity.

Experimental Protocols
Detailed experimental protocols for the synthesis, characterization, and antimicrobial evaluation

of (Rac)-CPI-098 are contained within the primary reference, which is not publicly accessible.

The following provides a general overview of the likely methodologies employed.
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General Antimicrobial Susceptibility Testing Protocol
(Conceptual)

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in

a suitable broth, with the turbidity adjusted to a McFarland standard.

Compound Preparation: A stock solution of (Rac)-CPI-098 is prepared in a suitable solvent

(e.g., DMSO) and then serially diluted in broth to achieve a range of concentrations.

Incubation: The microbial inoculum is added to each dilution of the compound in a microtiter

plate or test tubes. Positive and negative controls are included. The cultures are then

incubated under appropriate conditions (temperature, time, atmosphere).

Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the

lowest concentration of the compound that visibly inhibits the growth of the microorganism.

The workflow for such an experimental evaluation can be visualized as follows:
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Antimicrobial Susceptibility Testing Workflow
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Caption: Conceptual workflow for determining the Minimum Inhibitory Concentration (MIC) of

an antimicrobial compound.

Future Directions
Further research is necessary to fully characterize the potential of (Rac)-CPI-098 as a

therapeutic agent. Key areas for future investigation include:

Elucidation of the specific molecular target(s) and mechanism of action.

Determination of its spectrum of activity against a wider range of clinically relevant

pathogens, including resistant strains.
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In vivo efficacy and toxicity studies.

Structure-activity relationship (SAR) studies to optimize its antimicrobial potency and

pharmacological properties.

This document provides a summary of the currently available information on (Rac)-CPI-098. As

more research becomes publicly accessible, a more detailed and comprehensive technical

guide can be developed.

To cite this document: BenchChem. [An In-depth Technical Guide to (Rac)-CPI-098].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b514917#rac-cpi-098-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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